Cas no 1889542-88-4 ({2,2-dimethyl-1-4-(methylsulfanyl)phenylcyclopropyl}methanol)

• Product Name: {2,2-dimethyl-1-4-(methylsulfanyl)phenylcyclopropyl}methanol
• CAS No: 1889542-88-4
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• CID: 5892641
• PubChem ID: 116842691
• Update Time: 2025-10-12

{2,2-dimethyl-1-4-(methylsulfanyl)phenylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {2,2-dimethyl-1-4-(methylsulfanyl)phenylcyclopropyl}methanol
• EN300-1820382
• 1889542-88-4
• {2,2-dimethyl-1-[4-(methylsulfanyl)phenyl]cyclopropyl}methanol

• Inchi： 1S/C13H18OS/c1-12(2)8-13(12,9-14)10-4-6-11(15-3)7-5-10/h4-7,14H,8-9H2,1-3H3
• InChI Key： NMJKLEUFFDTWLU-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1(CO)CC1(C)C

Computed Properties

• Exact Mass: 222.10783637g/mol
• Monoisotopic Mass: 222.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.5Ų

Additional information on {2,2-dimethyl-1-4-(methylsulfanyl)phenylcyclopropyl}methanol

Recent Advances in the Study of {2,2-dimethyl-1-4-(methylsulfanyl)phenylcyclopropyl}methanol (CAS: 1889542-88-4)

The compound {2,2-dimethyl-1-4-(methylsulfanyl)phenylcyclopropyl}methanol (CAS: 1889542-88-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of {2,2-dimethyl-1-4-(methylsulfanyl)phenylcyclopropyl}methanol as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopropyl and methylsulfanyl functional groups contribute to its stability and reactivity, making it a valuable scaffold for drug development. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

In a study published in the Journal of Medicinal Chemistry, the compound was evaluated for its inhibitory effects on cytochrome P450 enzymes, which play a crucial role in drug metabolism. The results demonstrated moderate inhibitory activity, suggesting its potential use in modulating drug-drug interactions. Further investigations are underway to optimize its pharmacokinetic properties and enhance its selectivity.

Another area of interest is the application of {2,2-dimethyl-1-4-(methylsulfanyl)phenylcyclopropyl}methanol in the development of antimicrobial agents. Preliminary in vitro studies have shown promising activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action is believed to involve disruption of bacterial cell membrane integrity, although detailed studies are required to confirm this hypothesis.

In addition to its therapeutic potential, recent advancements in the synthetic methodology of this compound have been reported. A novel catalytic approach using palladium-based catalysts has been developed to improve the yield and purity of {2,2-dimethyl-1-4-(methylsulfanyl)phenylcyclopropyl}methanol, addressing previous challenges in large-scale production. This development is expected to facilitate further research and commercialization efforts.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, toxicity, and formulation stability need to be addressed through comprehensive preclinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of {2,2-dimethyl-1-4-(methylsulfanyl)phenylcyclopropyl}methanol as a therapeutic agent.

In conclusion, {2,2-dimethyl-1-4-(methylsulfanyl)phenylcyclopropyl}methanol (CAS: 1889542-88-4) represents a versatile and promising compound in the field of chemical biology and drug discovery. Ongoing research is expected to shed more light on its mechanisms of action and therapeutic applications, paving the way for its eventual use in clinical settings.